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Compound of Interest

Compound Name:
1-Chloro-2-methylpropyl

chloroformate

Cat. No.: B110380 Get Quote

An In-depth Technical Guide to Isobutyl Chloroformate

Introduction
Isobutyl chloroformate (IBCF) is a highly reactive organic compound classified as a

chloroformate ester.[1] It serves as a crucial reagent in synthetic organic chemistry, particularly

valued for its role as a coupling agent in peptide synthesis and as a building block for various

pharmaceutical compounds.[1][2][3] This document provides a comprehensive technical

overview of isobutyl chloroformate, including its chemical structure, physicochemical properties,

key reactions, experimental protocols, and safety information, tailored for researchers and

professionals in drug development and chemical synthesis.

Chemical Structure and Identification
Isobutyl chloroformate consists of an isobutyl group attached to a chloroformate functional

group. Its chemical identity is defined by several standard identifiers.

IUPAC Name: 2-methylpropyl carbonochloridate[4]

SMILES: CC(C)COC(=O)Cl[4]

InChIKey: YOETUEMZNOLGDB-UHFFFAOYSA-N[4]

Molecular Formula: C₅H₉ClO₂[4][5][6]

CAS Number: 543-27-1[5][7][8]
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Caption: Structural Formula of Isobutyl Chloroformate.

Physicochemical Properties
Isobutyl chloroformate is a colorless to light-yellow liquid with a pungent odor.[4][6] It is a

combustible and corrosive substance that is insoluble in water, with which it reacts.[4][5][9]
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Property Value Reference(s)

Molecular Weight 136.58 g/mol [4][5][8]

Boiling Point 128.7 - 129 °C at 760 mmHg [5][6][10][11]

Melting Point -80 °C [10]

Density 1.053 g/mL at 25 °C [6][8][10]

Refractive Index n20/D 1.407 [6][8]

Flash Point 27 - 39 °C (closed cup) [8][11][12]

Vapor Pressure 0.33 - 12 hPa at 20 °C

Solubility

Insoluble in water;

decomposes in contact with

water. Soluble in common

organic solvents like acetone,

chloroform, toluene, and THF.

[3][4][5]

Chemical Reactivity and Applications
The reactivity of isobutyl chloroformate is dominated by the electrophilic carbonyl carbon of the

chloroformate group, making it susceptible to nucleophilic attack. This reactivity is harnessed in

several key synthetic applications.

Key Reactions
Hydrolysis: Reacts with water or moisture, decomposing to form isobutanol, carbon dioxide,

and corrosive hydrochloric acid.[1][3][11]

Reaction with Alcohols: Reacts with alcohols to yield isobutyl carbonates.[3]

Reaction with Amines: Reacts with amines to form isobutyl carbamates.[3]

Mixed Anhydride Formation: Its most prominent application is reacting with the carboxylate of

an N-protected amino acid to form a mixed carboxylic-carbonic anhydride. This "activated"

intermediate is highly reactive towards nucleophiles.[1]
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Application in Peptide Synthesis
Isobutyl chloroformate is a classic reagent for peptide bond formation via the "mixed anhydride

method". This method is valued as an alternative to carbodiimide-based coupling, often

minimizing racemization.[1] The workflow involves two main steps: the activation of the first

amino acid and the subsequent coupling with the second amino acid.

N-Protected Amino Acid (R¹-COOH)

Mixed Carboxylic-Carbonic Anhydride (Activated Intermediate)

 Activation Step
 (in situ formation)

Isobutyl Chloroformate (IBCF)

 Activation Step
 (in situ formation)

Tertiary Base (e.g., NMM, TEA)

 Activation Step
 (in situ formation) Protected Dipeptide

Amino Acid Ester (H₂N-R²)

 Coupling Step
 (Nucleophilic Attack)

Isobutanol + CO₂
 releases

Click to download full resolution via product page

Caption: Workflow for Peptide Coupling via the Mixed Anhydride Method.

This method is also employed in the synthesis of folate analogues and other complex

molecules for therapeutic research.[2]

Experimental Protocols
Detailed methodologies are critical for the safe and effective use of isobutyl chloroformate.

Synthesis of Isobutyl Chloroformate
A common laboratory-scale synthesis involves the reaction of anhydrous isobutyl alcohol with

phosgene.[13]

Protocol:

Cool 148.4 g (0.15 mol) of liquid phosgene to -40 °C in a suitable reaction vessel equipped

with a stirrer and cooling bath.
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Slowly add 74.1 g (0.1 mol) of anhydrous isobutyl alcohol to the cooled phosgene with

continuous stirring.

After the addition is complete, allow the reaction temperature to slowly rise to 0 °C.

Continue stirring for an additional 20 minutes at 0 °C.

Let the reaction mixture stand overnight at room temperature to ensure completion.

Purge the mixture with dry air for 2 hours to remove excess phosgene and hydrogen chloride

byproduct.

Purify the resulting product by distillation to yield isobutyl chloroformate (boiling point 123-

126 °C). The expected yield is approximately 70%.[13]

Isobutyl Alcohol
(CH₃)₂CHCH₂OH

Phosgene
(COCl₂)

Isobutyl Chloroformate
(CH₃)₂CHCH₂OCOCl

Hydrogen Chloride
(HCl) + → +

Click to download full resolution via product page

Caption: Synthesis of Isobutyl Chloroformate.

Protocol for Amide (Peptide) Coupling
This protocol provides a general workflow for using isobutyl chloroformate to couple a

carboxylic acid (e.g., an N-protected amino acid) with an amine.[10]

Materials:

Carboxylic acid (1 equivalent)

Dry dichloromethane (DCM) or tetrahydrofuran (THF)

Triethylamine (TEA) or N-methylmorpholine (NMM) (2 equivalents)

Isobutyl chloroformate (1 equivalent)

Amine (1 equivalent)
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Protocol:

Dissolve the carboxylic acid in dry DCM in a reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Add the tertiary base (e.g., TEA) (2 equivalents) to the solution.

Slowly add isobutyl chloroformate (1 equivalent) dropwise, maintaining the temperature at 0

°C. A precipitate of triethylammonium chloride may form.

Stir the reaction mixture at 0 °C for 15-30 minutes to allow for the formation of the mixed

anhydride.

Add the amine (1 equivalent) to the reaction mixture.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitored by TLC or LC-MS).

Upon completion, proceed with standard aqueous workup and purification (e.g., extraction,

chromatography) to isolate the desired amide product.

Safety and Handling
Isobutyl chloroformate is a hazardous chemical that requires strict safety precautions. It is

flammable, corrosive, and toxic if inhaled or swallowed.[4][14]

Hazard Identification
The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards.[4][14]
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Hazard Code Hazard Statement Reference(s)

H226 Flammable liquid and vapor [4][14]

H302 Harmful if swallowed [4][14]

H314
Causes severe skin burns and

eye damage
[4][14]

H330 / H331 Fatal / Toxic if inhaled [4][7][15]

H335 May cause respiratory irritation [4][15]

Handling and Storage
Engineering Controls: Work must be conducted in a well-ventilated chemical fume hood to

avoid inhalation of vapors.[12][14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, a face shield, and a lab coat.[7][14] For operations with a high risk of

inhalation, a suitable respirator is necessary.

Storage: Store in a cool, dry, well-ventilated, and fireproof area away from sources of ignition

and incompatible materials such as water, strong oxidizing agents, bases, and alcohols.[3]

[11][12] Containers should be kept tightly closed and may need periodic venting as pressure

can build up.[12]

Spill and Disposal: In case of a spill, evacuate the area and eliminate ignition sources.

Absorb the spill with dry sand or an inert absorbent and collect it in a sealable container for

disposal.[11] Do not use water for cleanup.[9][11] Waste must be disposed of as hazardous

material in accordance with local regulations.[7]

First Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[12][14]

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[12][14]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[12][14]

Ingestion: Do not induce vomiting. If the victim is conscious, rinse their mouth and have them

drink 2-4 cups of water. Seek immediate medical attention.[12][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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